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Compound of Interest

Compound Name: Cycloheptylamine

Cat. No.: B1194755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cycloheptylamine, a seven-membered cyclic amine, serves as a crucial building block in

organic synthesis and holds significant potential in medicinal chemistry.[1] Its unique structural

and chemical properties make it a versatile intermediate for creating complex molecules,

including novel pharmaceutical compounds and catalysts.[1] This guide provides a

comprehensive overview of the physical and chemical properties, experimental protocols for its

synthesis and purification, and key applications of cycloheptylamine.

Core Physical and Chemical Properties
Cycloheptylamine is a colorless to pale yellow liquid characterized by a typical amine-like

odor.[2][3] It is a flammable and corrosive compound, necessitating careful handling in a

laboratory setting.[1][4]
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Property Value Reference

CAS Number 5452-35-7 [5]

Molecular Formula C₇H₁₅N [1][5]

Molecular Weight 113.20 g/mol

Appearance Colorless to pale yellow liquid [3][6]

Odor Amine-like [3]

Physical Properties
The physical characteristics of cycloheptylamine are well-documented, providing essential

data for its handling, purification, and use in reactions.

Property Value Reference

Boiling Point 170 °C (at 760 mmHg) [1]

54 °C (at 11 mmHg) [5][6]

Melting Point -18 °C [5][7]

Density 0.889 g/mL at 25 °C [5][6]

Refractive Index (n20/D) 1.472 [5][6]

Flash Point 42 °C (107.6 °F) [7]

pKa 11.04 ± 0.20 (Predicted) [5]

Solubility
Cycloheptylamine's solubility is dictated by its dual-nature structure, which includes a non-

polar cycloaliphatic ring and a polar amine group.[2]
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Solvent Solubility Reference

Water Low to moderate solubility [2][3]

Organic Solvents (Ethanol,

Acetone, Diethyl Ether)
Soluble [2]

Chemical Properties and Reactivity
As a primary amine, cycloheptylamine exhibits characteristic nucleophilic and basic properties

due to the lone pair of electrons on the nitrogen atom.[1][8] This reactivity allows it to participate

in a wide range of chemical transformations.

Basicity: It readily accepts protons from acids to form ammonium salts.[8] This property is

fundamental to its use as a base catalyst.[8]

Nucleophilicity: The amine group acts as a nucleophile, enabling reactions such as:

Acylation: Reacts with acyl chlorides to form N-acyl derivatives.[1][3]

Alkylation: Participates in reactions with alkyl halides to yield more complex amines.[1][3]

Hydrogenation: Under specific conditions, it can be hydrogenated to produce saturated cyclic

amines.[1]

The seven-membered ring provides conformational flexibility, which can influence the

accessibility and reactivity of the amino group compared to smaller or larger cyclic amines.[8]
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Key Chemical Reactions of Cycloheptylamine
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Key Chemical Reactions of Cycloheptylamine

Experimental Protocols: Synthesis and Purification
Several reliable methods exist for the synthesis and purification of cycloheptylamine, which

are crucial for obtaining high-purity material for research and development.

Synthesis Methods
The most common methods for synthesizing cycloheptylamine involve the transformation of a

cycloheptane-based precursor.[1]

Reduction of Cycloheptanone: A versatile and widely used method involves the reductive

amination of cycloheptanone.[1] This can be achieved using reducing agents like lithium

aluminum hydride or through catalytic hydrogenation of the intermediate imine.[1]

Direct Amination: The reaction of cycloheptene with ammonia under specific catalytic

conditions can also yield cycloheptylamine.[1]

Ring-Opening Reactions: Certain cyclic precursors can undergo ring-opening followed by

amination to produce the target compound.[1]
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General Synthesis Workflow for Cycloheptylamine
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General Synthesis and Purification Workflow

Purification Protocols
High-purity cycloheptylamine is typically obtained through one of two primary methods.[6]

Method 1: Hydrochloride Salt Formation and Recrystallization
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This is the most widely employed strategy for purification.[1] The hydrochloride salt has

superior crystalline properties compared to the free base, enabling efficient purification.[1]

Protocol:

Treat the crude cycloheptylamine with hydrochloric acid under controlled conditions to

ensure complete conversion to the hydrochloride salt.[1]

Dissolve the crude salt in a hot polar protic solvent, such as ethanol, methanol, or

isopropanol.[1]

Allow the solution to cool slowly to promote nucleation and crystal growth. Seeding with

pure crystals can improve quality.[1]

Induce crystallization if necessary by scratching the vessel walls or cooling to very low

temperatures.[1]

Collect the resulting crystals, which typically exhibit a melting point between 242-246 °C,

indicating high purity.[1]

The free base can be regenerated from the purified salt and distilled under dry nitrogen in

a vacuum.[6]

Method 2: Vacuum Distillation Under Inert Atmosphere

Vacuum distillation is the preferred method for purifying the free base directly, as it prevents

oxidation and decomposition at its high atmospheric boiling point.[1]

Protocol:

Set up a distillation apparatus with grease-free connections (e.g., Teflon-tapped vessels)

to prevent contamination.[1]

Introduce an inert atmosphere using nitrogen or argon to prevent side reactions.[1]

Conduct the distillation under reduced pressure (e.g., 11 mmHg), which lowers the boiling

point to approximately 54 °C.[1]
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Use magnetic stirring to prevent bumping and ensure smooth boiling.[1]

Collect the distilled product, which should have a purity of 97-99% or higher.[1]

Applications in Research and Development
Cycloheptylamine's versatility makes it a valuable compound in both industrial and research

settings.[1]

Pharmaceutical Development: It serves as a key intermediate for synthesizing various

pharmaceutical compounds.[1]

Neurotransmitters: Derivatives have been studied for their potential to modulate dopamine

and serotonin signaling, with applications in neurological disorders like Parkinson's

disease and depression.[1]

Anticancer Agents: Certain derivatives have shown promising antitumor activity in

preclinical studies by potentially interfering with cancer cell proliferation pathways.[1]

Organic Synthesis: Its unique seven-membered ring is used to create diverse and complex

molecules.[1]

Novel Catalysts: Derivatives have been employed to develop new, efficient catalysts for

organic reactions.[1]

Agrochemicals: The biological activity of cycloheptylamine has led to investigations into its

potential use in agrochemicals.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.smolecule.com/products/s561369
https://www.smolecule.com/products/s561369
https://www.benchchem.com/product/b1194755?utm_src=pdf-body
https://www.smolecule.com/products/s561369
https://www.smolecule.com/products/s561369
https://www.smolecule.com/products/s561369
https://www.smolecule.com/products/s561369
https://www.smolecule.com/products/s561369
https://www.smolecule.com/products/s561369
https://www.benchchem.com/product/b1194755?utm_src=pdf-body
https://www.smolecule.com/products/s561369
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications of Cycloheptylamine as a Chemical Intermediate
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Applications of Cycloheptylamine

Spectroscopic Data
Spectroscopic analysis is essential for confirming the structure and purity of

cycloheptylamine.

Technique Availability Reference

¹H NMR Data available [7][9]

¹³C NMR Data available [7][10]

Mass Spectrometry (MS) Data available [10][11]

Infrared (IR) Spectroscopy Data available

Raman Spectroscopy Data available [10]

Safety and Handling
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Cycloheptylamine is classified as a hazardous chemical and requires strict safety protocols.[4]

Hazards:

Flammable liquid and vapor (GHS Category 3).[4][10]

Causes severe skin burns and eye damage (GHS Category 1B).[4][10]

May cause respiratory irritation.[10]

Handling:

Handle in a well-ventilated area, preferably under a chemical fume hood.[4][12]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a face shield.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[4][12]

Use non-sparking tools and take precautionary measures against static discharge.[4][12]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][12]

Keep under an inert atmosphere as it can be air-sensitive.[5]

Store away from strong oxidizing agents and acids.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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